4-bromo-N-(2,2-diethoxyethyl)benzamide

• Molecular Formula: C13H18BrNO3
• Molecular Weight: 316.19 g/mol
• IUPAC Name: 4-bromo-N-(2,2-diethoxyethyl)benzamide
• InChI: InChI=1S/C13H18BrNO3/c1-3-17-12(18-4-2)9-15-13(16)10-5-7-11(14)8-6-10/h5-8,12H,3-4,9H2,1-2H3,(H,15,16)
• InChI Key: WWSLCPJVTCHJNS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(CNC(=O)C1=CC=C(C=C1)Br)OCC

Description

4-bromo-N-(2,2-diethoxyethyl)benzamide is a useful research compound. Its molecular formula is C13H18BrNO3 and its molecular weight is 316.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of aminoacetaldehyde diethyl acetal (6.66 g, 50.0 mmol) in CH2Cl2 (100 ml) was added triethylamine (5.06 g, 50.0 mmol), 4-bromobenzoyl chloride (10.97 g, 50.0 mmol), and the mixture was stirred for 6 hours. The reaction mixture was concentrated in vacuo. The residue was dissolved in ethyl acetate. The solution was washed with 0.5N HCl aqueous solution, water, saturated NaHCO3 aqueous solution, brine, dried over MgSO4, and concentrated in vacuo. The residue was recystallized with ethyl acetate-hexane to give title compound (10.45 g, 66% yield).